Cas no 2497-91-8 (2-Chloro-3,5-dinitrobenzoic acid)

• Product Name: 2-Chloro-3,5-dinitrobenzoic acid
• CAS No: 2497-91-8
• Molecular Formula: C₇H₃N₂O₆Cl
• Molecular Weight: 246.56152
• MDL: MFCD00007070
• CID: 43075
• PubChem ID: 17247

2-Chloro-3,5-dinitrobenzoic acid Properties

Names and Identifiers

• 2-Chloro-3,5-dinitrobenzoic acid
• 2-C-3,5-DNBA
• 2-Carboxy-4,6-dinitrochlorobenzene
• 2-Chlor-3,5-dinitro-benzoesaeure
• 2-chloro-3,5-dinitrobenzenecarboxylic acid
• 2-chloro-3,5-dinitro-benzoic acid
• 3,5-dinitro-1-carboxy-2-chlorobenzene
• 3,5-dinitro-2-chlorobenzoic acid
• 5-dinitrobenzoic acid
• BENZOIC ACID,2-CHLORO-3,5-DINITRO
• EINECS 219-684-9
• NSC 4538
• 2-Chloro-3,5-dinitrobenzoicacid
• 2497-91-8
• BRN 2146480
• H11799
• FT-0611713
• NS00021934
• AC-10763
• 4-09-00-01359 (Beilstein Handbook Reference)
• PWE56YK9ST
• DTXSID20179686
• MFCD00007070
• 2-chloro-3,5-dinitrobenzoic acid, 97% (dry wt.), may cont. up to ca 5% water
• BENZOIC ACID, 2-CHLORO-3,5-DINITRO-
• AS-14468
• SCHEMBL1487913
• NSC4538
• EN300-18153
• InChI=1/C7H3ClN2O6/c8-6-4(7(11)12)1-3(9(13)14)2-5(6)10(15)16/h1-2H,(H,11,12
• W-107271
• NSC-4538
• UNII-PWE56YK9ST
• WLN: WNR BG CVQ ENW
• AKOS000119949
• Z57234283
• DTXCID80102177
• STL503483
• CDNCB

• MDL： MFCD00007070
• InChIKey： ADTKEYLCJYYHHH-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3ClN2O6/c8-6-4(7(11)12)1-3(9(13)14)2-5(6)10(15)16/h1-2H,(H,11,12)
• SMILES： C1=C(C=C(C(=C1C(=O)O)Cl)[N+](=O)[O-])[N+](=O)[O-]
• BRN： 2146480

Computed Properties

• Exact Mass: 245.96800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 245.967964
• Heavy Atom Count: 16
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Surface Charge: 0
• Topological Polar Surface Area: 124

Experimental Properties

• LogP: 2.90100
• PSA: 128.94000
• Refractive Index: 1.6660 (estimate)
• Boiling Point: 240-241 ºC
• Melting Point: 196-199 ºC
• Flash Point: 200.8 °C
• Color/Form: White powder
• Solubility: Not determined
• Density: 1.9543 (rough estimate)

2-Chloro-3,5-dinitrobenzoic acid Security Information

• RTECS：DG4996500
• Safety Term：S22;S24/25
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

2-Chloro-3,5-dinitrobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%